Cas no 1329656-81-6 (α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride)

• Product Name: α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride
• CAS No: 1329656-81-6
• MF: C₁₃H₁₉ClF₃N₃O₂
• MW: 341.757072687149
• CID: 5040530
• Update Time: 2025-07-15

α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-nitro-2-N,2-N-dipropyl-5-(trifluoromethyl)benzene-1,2-diamine:hydrochloride
• α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride

• Inchi： 1S/C13H18F3N3O2.ClH/c1-3-5-18(6-4-2)12-10(17)7-9(13(14,15)16)8-11(12)19(20)21;/h7-8H,3-6,17H2,1-2H3;1H
• InChI Key： YKDQCHSHSVBTIE-UHFFFAOYSA-N
• SMILES： Cl[H].FC(C1=C([H])C(=C(C(=C1[H])[N+](=O)[O-])N(C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H])N([H])[H])(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride

Comprehensive Overview of α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride (CAS No. 1329656-81-6)

α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride (CAS No. 1329656-81-6) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and nitro substitution, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel antimicrobial agents and herbicides, aligning with the growing demand for sustainable crop protection solutions.

The compound's diaminotoluene backbone contributes to its versatility in organic synthesis. Recent studies highlight its utility in constructing heterocyclic frameworks, particularly in medicinal chemistry where fluorinated compounds are prized for their enhanced metabolic stability and membrane permeability. With the pharmaceutical industry's focus on precision medicine and targeted therapies, 1329656-81-6 has gained attention as a potential building block for kinase inhibitors and other small-molecule therapeutics.

From an analytical perspective, the presence of both amino and nitro functional groups in α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride allows for diverse characterization techniques. Modern HPLC-MS methods can effectively separate and identify this compound, while NMR spectroscopy provides detailed structural information about its unique configuration. These analytical capabilities are crucial for quality control in research settings, especially when investigating structure-activity relationships in drug discovery programs.

Environmental considerations surrounding fluorinated compounds have brought 1329656-81-6 into discussions about green chemistry alternatives. While the trifluoromethyl group enhances biological activity, researchers are exploring more eco-friendly synthetic routes to minimize potential ecological impacts. This aligns with current industry trends toward sustainable chemical production and the development of biodegradable alternatives to persistent fluorinated compounds.

In material science applications, the electron-withdrawing properties of the nitro and trifluoromethyl groups in α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride make it interesting for developing advanced organic semiconductors and photovoltaic materials. Its potential use in optoelectronic devices is being investigated, particularly in the context of renewable energy technologies where researchers seek improved charge transport materials.

The stability of the hydrochloride salt form of this compound facilitates its handling and storage in laboratory environments. This characteristic is particularly valuable for academic and industrial researchers who require reliable, consistent materials for their synthetic workflows. The compound's shelf life and solubility profile make it suitable for various high-throughput screening applications in drug discovery pipelines.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 1329656-81-6, particularly in the areas of crop protection and veterinary medicine. This reflects broader market trends toward developing more effective and selective agrochemicals that address emerging challenges in food security and sustainable agriculture. The compound's structural features offer multiple sites for chemical modification, enabling the creation of diverse analogs with tailored biological properties.

Quality standards for α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride continue to evolve as analytical techniques advance. Current Good Manufacturing Practice (GMP) requirements for research-grade materials emphasize the need for rigorous impurity profiling and batch-to-batch consistency. These quality considerations are especially important when the compound is used as a reference standard or intermediate in regulated pharmaceutical development programs.

The scientific community's interest in fluorinated compounds shows no signs of waning, with 1329656-81-6 representing an important example of this valuable chemical class. Its combination of lipophilicity-enhancing fluorine atoms and reactive amino/nitro groups creates numerous possibilities for further chemical exploration. As research into structure-property relationships advances, this compound will likely play an increasingly important role in multiple areas of chemical innovation.

Future research directions for α,α,α-Trifluoro-N4,N4-dipropyl-5-nitro-3,4-diaminotoluene Hydrochloride may include exploration of its catalytic applications or investigation of its potential in bioconjugation chemistry. The compound's multifaceted reactivity profile suggests it could serve as a valuable tool in developing new synthetic methodologies or as a scaffold for creating specialized chemical probes in biological research.